Cas no 16849-69-7 (1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-
• CAS No: 16849-69-7
• Molecular Formula: C₁₀H₁₀O₆
• Molecular Weight: 226.1828
• CID: 214027
• PubChem ID: 85613

1,4-Benzenedicarboxylicacid, 2,6-dimethoxy- Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-
• 2,6-dimethoxyterephthalic acid
• 2,6-dimethoxybenzene-1,4-dicarboxylic acid
• Einecs 240-872-1
• 2,6-Dimethoxy-1,4-benzenedicarboxylic acid
• SCHEMBL9515990
• CHEBI:207737
• DTXSID80168571
• NS00025529
• 2,6-dimethoxy terephthalic acid
• 16849-69-7

• InChIKey： XZZNMOQLQQVIFN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O6/c1-15-6-3-5(9(11)12)4-7(16-2)8(6)10(13)14/h3-4H,1-2H3,(H,11,12)(H,13,14)
• SMILES： COC1=CC(C(O)=O)=CC(OC)=C1C(O)=O

Computed Properties

• Exact Mass: 226.0477
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.048
• Heavy Atom Count: 16
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• PSA: 93.06
• Refractive Index: 1.572
• Boiling Point: 431.9°Cat760mmHg
• Flash Point: 173.6°C
• Density: 1.391

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-phthalic acid and derivatives